Cas no 66242-98-6 (1,3-Dithiolo[4,5-c]pyridine-2-thione)

• Product Name: 1,3-Dithiolo[4,5-c]pyridine-2-thione
• CAS No: 66242-98-6
• MF: C₆H₃NS₃
• MW: 185.289716959
• CID: 1706529
• Update Time: 2024-09-01

1,3-Dithiolo[4,5-c]pyridine-2-thione Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolo[4,5-c]pyridine-2-thione

• Inchi： 1S/C6H3NS3/c8-6-9-4-1-2-7-3-5(4)10-6/h1-3H
• InChI Key： GLBZYTWHNQPVDG-UHFFFAOYSA-N
• SMILES： C1=NC=CC2SC(=S)SC1=2

Computed Properties

• Exact Mass: 184.94289

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Melting Point: 158 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 378.4±34.0 °C(Predicted)
• PSA: 12.89
• pka: 0.13±0.20(Predicted)